BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Fmoc-beta-
alanyl-L-proline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-beta-alanyl-L-proline

Cat. No.: B15327433

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-beta-alanyl-L-proline is a dipeptide derivative of significant interest in the fields of
peptide chemistry and drug discovery. This molecule combines beta-alanine, a naturally
occurring beta-amino acid, with L-proline, a unique proteinogenic amino acid, under the
protection of a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc protecting group is
instrumental in solid-phase peptide synthesis (SPPS), allowing for the stepwise and controlled
assembly of peptide chains. The incorporation of a beta-amino acid, such as beta-alanine, can
impart unique conformational properties and increased resistance to enzymatic degradation to
the resulting peptide. Proline's rigid cyclic structure is known to influence peptide secondary
structure and is implicated in various biological signaling pathways. This guide provides a
comprehensive overview of the physicochemical properties, synthesis, and potential biological
relevance of Fmoc-beta-alanyl-L-proline.

Physicochemical Properties

The accurate determination of molecular weight is critical for a range of experimental
procedures, including mass spectrometry, and for calculating molar equivalents in synthesis
protocols. The molecular properties of Fmoc-beta-alanyl-L-proline and its constituent
components are summarized below.
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Compound Molecular Formula Molecular Weight ( g/mol )
Fmoc-beta-alanine C1sH17NOa 311.33

L-proline CsHoNO:2 115.13[1][2][3][4]1[5]
Fmoc-beta-alanyl-L-proline C23H24N205 408.45

Note: The molecular weight of the dipeptide is calculated by summing the molecular weights of
Fmoc-beta-alanine and L-proline and subtracting the molecular weight of water (18.015 g/mol ),
which is lost during the formation of the peptide bond.

Synthesis of Fmoc-beta-alanyl-L-proline

The synthesis of Fmoc-beta-alanyl-L-proline is typically achieved through solid-phase peptide
synthesis (SPPS). This method involves the stepwise addition of amino acids to a growing
peptide chain that is covalently attached to an insoluble resin support. The general workflow for

the synthesis is depicted below.
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Synthesis Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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